1-Naphthalenecarboxylic acid, 1,4-dihydro-2,7-dimethoxy-, methyl ester

• CAS No.: 57393-32-5
• Molecular Formula: C14H16O4
• Molecular Weight: 248.27 g/mol
• IUPAC Name: methyl 2,7-dimethoxy-1,4-dihydronaphthalene-1-carboxylate
• InChI: InChI=1S/C14H16O4/c1-16-10-6-4-9-5-7-12(17-2)13(11(9)8-10)14(15)18-3/h4,6-8,13H,5H2,1-3H3
• InChI Key: YLHAGBUVWHZIJJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CCC2=C(C1C(=O)OC)C=C(C=C2)OC

Description

1-Naphthalenecarboxylic acid, 1,4-dihydro-2,7-dimethoxy-, methyl ester is a useful research compound. Its molecular formula is C14H16O4 and its molecular weight is 248.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,7-dimethoxy-1-naphthoic acid (I) (0.1 mole) in 150 ml. ether and 600 ml. liquid ammonia was treated with 1.73 g. lithium wire in small portions with stirring under argon. This was allowed to reflux (-33° C.) for 11/2 hours. Ammonium chloride was added to quench the reaction and the ammonia was allowed to evaporate. The residue was taken up in water and washed with ether. The aqueos layer was acidified with 6 N hydrochloric acid and quickly extracted three times with ether. The ether extracts were washed with saturated sodium chloride; and then treated with an ethereal solution of excess diazomethane (prepared from 20.6 g. N-methyl-N-nitrosourea).1After 1/2 hr., acetic acid was added to destroy the excess diazomethane. The solution was washed with dilute sodium carbonate, dried (MgSO4), and concentrated. The residue was crystallized from methanol; mp 90°-91° C.